Cas no 2171877-74-8 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid
• CAS No: 2171877-74-8
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6341038
• PubChem ID: 165535538
• Update Time: 2025-05-23

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid
• EN300-1502561
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}oxy)acetic acid
• 2171877-74-8

• Inchi： 1S/C23H26N2O6/c1-2-7-15(22(28)25-31-14-21(26)27)12-24-23(29)30-13-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,2,7,12-14H2,1H3,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： XCOZRNAPBRGBNM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NOCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid (CAS No. 2171877-74-8): An Overview

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid (CAS No. 2171877-74-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) protected amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure and properties of this compound make it a valuable tool in various biochemical and pharmaceutical applications.

The CAS No. 2171877-74-8 designation is a unique identifier assigned by the Chemical Abstracts Service (CAS), which ensures that this compound can be accurately referenced and tracked in scientific literature and databases. This identifier is crucial for researchers and scientists who need to access detailed information about the compound's chemical structure, physical properties, and biological activity.

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid is characterized by its Fmoc protection group, which is a common protecting group used in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the stepwise synthesis of peptides. The presence of the Fmoc group ensures that the amino functionality remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

The compound also features a pentanamido moiety, which contributes to its overall stability and solubility properties. The pentanamido group is connected to an acetic acid moiety through an amide bond, forming a complex but well-defined structure. This structure allows for precise control over the reactivity and selectivity of the compound in various chemical reactions, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential applications of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel peptides with potent biological activities. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, explored the use of this compound in developing new antibiotics. The unique structure of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid allowed for the design of peptides with enhanced antimicrobial properties, which could potentially address the growing problem of antibiotic resistance.

The physical properties of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid are also noteworthy. It is typically supplied as a white crystalline solid with a high purity level. The compound has a molecular weight of approximately 453.53 g/mol and exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various laboratory settings, including high-throughput screening assays and small-scale syntheses.

In terms of safety, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid are promising. Ongoing research continues to explore its potential applications in drug discovery, peptide synthesis, and other areas of medicinal chemistry. As new methodologies and techniques are developed, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic agents.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}oxy)acetic acid (CAS No. 2171877-74-8) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for scientists working on peptide synthesis, drug discovery, and other related fields. As research continues to advance, this compound is poised to contribute significantly to the development of new treatments for various diseases.